Cas no 1307479-88-4 (3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide
• CAS No: 1307479-88-4
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• CID: 5451732
• PubChem ID: 51993585
• Update Time: 2025-10-12

3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1307479-88-4
• Z792215976
• AKOS010487054
• 3,6-dichloro-N-[4-(2-hydroxyethyl)phenyl]pyridine-2-carboxamide
• EN300-26588280
• 3,6-Dichloro-N-[4-(2-hydroxyethyl)phenyl]-2-pyridinecarboxamide
• 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide

• Inchi： 1S/C14H12Cl2N2O2/c15-11-5-6-12(16)18-13(11)14(20)17-10-3-1-9(2-4-10)7-8-19/h1-6,19H,7-8H2,(H,17,20)
• InChI Key： PKDBMMJEEVWPRP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CCO)C=C2)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 310.0275830g/mol
• Monoisotopic Mass: 310.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 417.5±45.0 °C(Predicted)
• pka: 9.89±0.70(Predicted)

Additional information on 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide

Introduction to 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide (CAS No. 1307479-88-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide, identified by the chemical identifier CAS No. 1307479-88-4, represents a novel compound with significant potential in the realms of chemical biology and medicinal chemistry. This compound, characterized by its pyridine core substituted with chloro and hydroxyethyl groups, has garnered attention due to its structural complexity and the diverse pharmacological properties it exhibits. The molecular framework of this compound not only underscores its versatility but also suggests a broad spectrum of biological activities that warrant in-depth investigation.

The structural motif of 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide incorporates key pharmacophoric elements that are frequently explored in drug discovery efforts. The pyridine ring, a common scaffold in many bioactive molecules, serves as a central structural unit that can interact with biological targets through hydrogen bonding, hydrophobic interactions, or other non-covalent forces. The presence of two chlorine atoms at the 3 and 6 positions enhances the electrophilicity of the molecule, making it a promising candidate for further functionalization or as an intermediate in synthetic pathways.

The N-4 position is adorned with a (2-hydroxyethyl)phenyl group, which introduces both hydrophilic and lipophilic characteristics to the molecule. This dual nature is particularly advantageous in drug design, as it can modulate solubility and membrane permeability, thereby influencing bioavailability. Additionally, the carboxamide group at the 2-position contributes to the molecule's polarity and reactivity, opening avenues for further derivatization and exploration of its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). Such activities are of particular interest given the growing body of evidence linking inflammation to a multitude of chronic diseases.

In vitro studies have begun to unravel the mechanistic aspects of 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide, revealing potential interactions with transcription factors and signaling pathways implicated in cancer progression. The hydroxyethyl side chain appears to play a crucial role in modulating these interactions, possibly through allosteric modulation or competitive binding at specific receptor sites. These findings align with recent research highlighting the importance of polypharmacology in developing therapeutics that target multiple disease pathways simultaneously.

The synthesis of 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide presents an intriguing challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in green chemistry have prompted researchers to explore more sustainable methodologies, such as catalytic hydrogenation or microwave-assisted synthesis, which could reduce solvent consumption and energy requirements without compromising efficiency.

The pharmacokinetic properties of this compound are under active investigation to assess its potential as a therapeutic agent. Preliminary data suggest that 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide exhibits moderate oral bioavailability and reasonable metabolic stability. However, further studies are needed to evaluate its distribution, excretion, and potential for drug-drug interactions. These assessments are critical for determining whether the compound can progress into clinical trials and ultimately reach patients in need.

The role of 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide in addressing unmet medical needs remains an area of active exploration. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop novel therapeutics against conditions ranging from neurodegenerative disorders to infectious diseases. Collaborative efforts between academia and industry are essential for accelerating the translation of laboratory findings into tangible clinical benefits.

As our understanding of disease mechanisms continues to evolve, so too does our appreciation for compounds like 3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide. By leveraging cutting-edge technologies such as high-throughput screening (HTS), structure-based drug design (SBDD), and artificial intelligence-driven molecular modeling, researchers can accelerate the discovery pipeline and bring innovative treatments to market more efficiently.

In conclusion,3,6-dichloro-N-4-(2-hydroxyethyl)phenylpyridine-2-carboxamide (CAS No. 1307479-88-4) stands as a testament to the ingenuity inherent in modern chemical biology and medicinal chemistry. Its multifaceted structure offers a rich foundation for further exploration, promising new insights into disease pathogenesis while providing valuable tools for therapeutic intervention. As research progresses，this compound is poised to make significant contributions to human health，underscoring the importance of continued investment in fundamental scientific inquiry.